Cas no 60509-38-8 ((2-bromophenyl)methyl(butyl)amine)

• Product Name: (2-bromophenyl)methyl(butyl)amine
• CAS No: 60509-38-8
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• MDL: MFCD09998939
• CID: 858827
• PubChem ID: 485402
• Update Time: 2026-04-29

(2-bromophenyl)methyl(butyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromobenzyl)butan-1-amine
• Benzenemethanamine, 2-bromo-N-butyl-
• N-[(2-bromophenyl)methyl]butan-1-amine
• (2-bromophenyl)methyl(butyl)amine

• MDL： MFCD09998939

Computed Properties

• Exact Mass: 241.04668

Experimental Properties

• PSA: 12.03

Additional information on (2-bromophenyl)methyl(butyl)amine

Introduction to (2-bromophenyl)methyl(butyl)amine (CAS No 60509-38-8)

(2-bromophenyl)methyl(butyl)amine, also known by its CAS registry number CAS No 60509-38-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound, which belongs to the class of amines, is characterized by its unique structure, combining a bromophenyl group with a butyl group attached to an amine functional group. Its molecular formula is C11H17BrN, and it exhibits a molecular weight of approximately 244.19 g/mol.

The synthesis of (2-bromophenyl)methyl(butyl)amine typically involves nucleophilic substitution reactions or other amine-forming processes. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic systems and green solvents to minimize waste and improve yields during the synthesis process.

One of the most notable applications of CAS No 60509-38-8 is in the field of medicinal chemistry. This compound serves as an intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its bromine atom and amine functionality make it highly reactive, allowing for diverse transformations that can lead to complex molecular architectures. Recent studies have highlighted its role in the development of novel therapeutic agents targeting specific biological pathways.

In addition to its pharmaceutical applications, (2-bromophenyl)methyl(butyl)amine finds utility in materials science. Its ability to form stable bonds with other functional groups makes it valuable in the synthesis of polymers and advanced materials. For example, researchers have investigated its use as a building block for creating stimuli-responsive polymers, which can change their properties in response to external conditions such as temperature or pH.

The chemical stability and reactivity of CAS No 60509-38-8 make it an attractive candidate for catalytic processes. Recent studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. This has opened new avenues for its application in industrial catalysis and sustainable chemical synthesis.

From an environmental perspective, understanding the fate and behavior of (2-bromophenyl)methyl(butyl)amine in different ecosystems is crucial. Researchers have conducted toxicity studies to assess its potential impact on aquatic life and soil microorganisms. These studies have provided valuable insights into its biodegradation pathways and have informed strategies for safe handling and disposal.

In conclusion, (2-bromophenyl)methyl(butyl)amine (CAS No 60509-38-8) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties continue to drive innovative research, leading to new discoveries and advancements in fields such as drug discovery, materials science, and catalysis. As our understanding of this compound deepens, it holds even greater promise for addressing some of the most pressing challenges in modern chemistry.